5-bromo-N-phenylfuran-3-carboxamide

• IUPAC Name: 5-bromo-N-phenylfuran-3-carboxamide
• InChI: InChI=1S/C11H8BrNO2/c12-10-6-8(7-15-10)11(14)13-9-4-2-1-3-5-9/h1-7H,(H,13,14)
• InChI Key: PZSSDUATYSIAEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=COC(=C2)Br
• Molecular Formula: C11H8BrNO2
• Molecular Weight: 266.09 g/mol

Description

5-bromo-N-phenylfuran-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. This compound is a furan derivative that contains a bromine atom and a phenyl group attached to the furan ring.

Scientific Research Applications

5-bromo-N-phenylfuran-3-carboxamide has various potential applications in scientific research. One of the most significant applications is in medicinal chemistry, where this compound can be used as a starting material for the synthesis of new drugs. It has been reported that 5-bromo-N-phenylfuran-3-carboxamide exhibits anticancer activity against several cancer cell lines, making it a promising candidate for the development of new anticancer drugs. Additionally, this compound has been shown to possess antibacterial and antifungal properties, which can be useful in the development of new antibiotics.

Mechanism of Action

The mechanism of action of 5-bromo-N-phenylfuran-3-carboxamide is not fully understood. However, it has been suggested that the compound exerts its anticancer activity by inducing apoptosis, which is a programmed cell death process. It is believed that the compound targets the mitochondria of cancer cells, leading to the release of cytochrome c and the activation of caspase enzymes, which ultimately results in cell death.
Biochemical and Physiological Effects:
In addition to its anticancer activity, 5-bromo-N-phenylfuran-3-carboxamide has been shown to exhibit other biochemical and physiological effects. For example, it has been reported to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels in the brain, which may have potential applications in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-bromo-N-phenylfuran-3-carboxamide is its ease of synthesis, which makes it readily available for use in laboratory experiments. Additionally, the compound exhibits potent anticancer activity, making it a valuable tool for studying the mechanisms of cancer cell death. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for the research of 5-bromo-N-phenylfuran-3-carboxamide. One potential direction is the development of new drugs based on this compound for the treatment of cancer and other diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Furthermore, the potential applications of 5-bromo-N-phenylfuran-3-carboxamide in material science and organic synthesis should be explored in more detail.

Synthesis Methods

The synthesis of 5-bromo-N-phenylfuran-3-carboxamide can be achieved through the reaction of 5-bromo-2-furoic acid and aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction takes place under mild conditions and produces the desired product in good yield.